Cas no 159852-70-7 (4H-Thieno[2',3':4,5]pyrimido[2,1-b]benzoxazole-2-carboxylicacid, 3-methyl-4-oxo-, ethyl ester)

• Product Name: 4H-Thieno[2',3':4,5]pyrimido[2,1-b]benzoxazole-2-carboxylicacid, 3-methyl-4-oxo-, ethyl ester
• CAS No: 159852-70-7
• MF: C₁₆H₁₂N₂O₄S
• MW: 328.342482566834
• CID: 217909
• PubChem ID: 3074596
• Update Time: 2025-04-19

4H-Thieno[2',3':4,5]pyrimido[2,1-b]benzoxazole-2-carboxylicacid, 3-methyl-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4H-Thieno[2',3':4,5]pyrimido[2,1-b]benzoxazole-2-carboxylicacid, 3-methyl-4-oxo-, ethyl ester
• 3-Methyl-4-oxo-4H-thieno(2',3':4,5)pyrimido(2,1-b)benzoxazole-2-carboxylic acid ethyl ester
• 159852-70-7
• DTXSID50166746
• 4H-Thieno(2',3':4,5)pyrimido(2,1-b)benzoxazole-2-carboxylic acid, 3-methyl-4-oxo-, ethyl ester

• Inchi： 1S/C16H12N2O4S/c1-3-21-15(20)12-8(2)11-13(23-12)17-16-18(14(11)19)9-6-4-5-7-10(9)22-16/h4-7H,3H2,1-2H3
• InChI Key： INYMWDTXVBXBRX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)C2=C1N=C1N(C2=O)C2C=CC=CC=2O1

Computed Properties

• Exact Mass: 328.05186
• Monoisotopic Mass: 328.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• Density: 1.54
• Boiling Point: 531.8°Cat760mmHg
• Flash Point: 275.4°C
• Refractive Index: 1.734
• PSA: 68.2